Cas no 34552-83-5 (Loperamide hydrochloride)

• Product Name: Loperamide hydrochloride
• CAS No: 34552-83-5
• MF: C₂₉H₃₄Cl₂N₂O₂
• MW: 513.498466014862
• MDL: MFCD00058581
• CID: 54259
• PubChem ID: 71420
• Update Time: 2025-10-29

Loperamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• loperamide hydrochloride
• Loperamide HCl
• 10-DAB
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-α,α-diphenyl-, hydrochloride
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide,hydrochloride
• Loperamide (hydrochloride)
• Dissenten
• Fortasec
• Imodium
• Lopemid
• Lopemin
• Loperyl
• Suprasec
• 4-(4-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenylpiperidine-1-butyramide monohydrochloride
• loperamide
• Ioperamide
• Loperamidum
• Loperamida
• Loperamidum [INN-Latin]
• Loperamida [INN-Spanish]
• Loperamide [INN:BAN]
• Maalox Anti-Diarrheal
• C29H33ClN2O2
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide
• 6X9OC3H4II
• 4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide
• RDOIQAHITMMDAJ-UHFFFAOYSA-N
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy
• R-18553 hydrochloride
• CHEMBL1707
• NSC759568
• Good Neighbor Pharmacy Anti Diarrheal
• EINECS 252-082-4
• Loperamide hydrochloride [USAN:USP:JAN]
• Loperamide hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• 4-(4-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-1-piperidinebutanamidehydrochloride
• 4-(p-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-1-piperidine butyramide HCl
• Loperamide Hydrochloride ,(S)
• Up and up anti diarrheal
• K-Pek II
• IBS LABS-ANTI-DIARRHEALORIGINAL PRESCRIPTION STRENGTH, 2 MG
• HY-B0418A
• NS00087662
• NCGC00094059-02
• Anti-diarrheal
• Loperamide hydrochloride (USAN:USP:JAN)
• Maalox Antidiarrheal
• Anti-DiarrhealLoperamide HCl
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-n,n-dimethyl-2,2-diphenylbutanamide;hydrochloride
• ADL 2-1294
• Berkley and Jensen Anti Diarrheal
• Lil Drug Store Anti-diarrheal
• LOPERAMIDE HYDROCHLORIDE (EP IMPURITY)
• NCGC00094059-05
• MLS001148627
• Loperamide.HCl
• core values anti diarrheal
• SR-01000075507
• Harris Teeter Anti Diarrheal
• Good Sense Anti Diarrheal
• Equate Loperamide Hydrochloride
• NCGC00180886-01
• MLS000069779
• LOPERAMIDE HYDROCHLORIDE COMPONENT OF IMODIUM MULTI-SYMPTOM RELIEF
• LOPERAMIDE HYDROCHLORIDE (MART.)
• Sunmark Anti Diarrheal
• Harmon Face Values Anti Diarrheal
• LOPERAMIDE HYDROCHLORIDE [USAN]
• Anti-Diarrheal, CVP HEALTH
• D00729
• NCGC00094059-03
• R 18553
• Kaopectate 1-D
• Loperamide hydrochloride, British Pharmacopoeia (BP) Reference Standard
• Leader Anti Diarrheal
• Basic Care loperamide hydrochloride
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-.alpha.,.alpha.-diphenyl-, monohydrochloride
• Harris Teeter Loperamide Hydrochloride
• Imodium A-D EZ chews
• HMS1568M10
• CHEBI:6533
• Loperamide hydrochloride, United States Pharmacopeia (USP) Reference Standard
• EN300-123029
• 4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide hydrochloride
• Loperamide HCl tablet
• goodnow diarrhea relief
• PJ185
• NSC-696356
• LOPERAMIDE HYDROCHLORIDE [JAN]
• Health Mart Anti Diarrheal
• 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide monohydrochloride
• 4-[4-(4-chlorophenyl)-4-oxidanyl-piperidin-1-yl]-N,N-dimethyl-2,2-diphenyl-butanamide hydrochloride
• LOPERAMIDE HYDROCHLORIDE (USP MONOGRAPH)
• 34552-83-5
• Prestwick_302
• BREK
• EU-0100708
• D78217
• LP00708
• REGID_for_CID_71420
• Imodium A-D
• CPD000058466
• Loperamide HCI
• LOPERAMIDE HYDROCHLORIDE [ORANGE BOOK]
• R-18553
• LOPERAMIDE HYDROCHLORIDE [EP MONOGRAPH]
• injoy diarrhea relief
• Gadavyt Loperamide HCl
• Dg Health Anti Diarrheal
• 4-(4-chlorophenyl)-1-(4-(dimethylamino)-4-oxo-3,3-diphenylbutyl)-4-hydroxypiperidin-1-ium chloride
• WELMATE Anti Diarrheal Loperamide HCl
• BL166178
• signature care anti diarrheal
• Anti-Diarrheal, Circle K
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-, hydrochloride
• Equaline Loperamide Hydrochloride
• NCGC00094059-04
• NSC 759568
• NCGC00180886-02
• BCP28441
• Medique Diamode
• 4-(4-Chlorophenyl)-4-hydroxy-N,.alpha.-diphenyl-1-piperidinebutanamide monohydrochloride
• BLOX
• LOPERAMIDE HYDROCHLORIDE [MI]
• ImodiumA-D
• SMR000058466
• Good Neighbor Pharmacy Loperamide Hydrochloride
• R 18,553
• Antidiarrheal Relief
• LOPERAMIDI HYDROCHLORIDUM [WHO-IP LATIN]
• Diar-Aid
• LOPERAMIDE HYDROCHLORIDE [EP IMPURITY]
• HMS1922J18
• Loperamide hydrochloride for system suitability, European Pharmacopoeia (EP) Reference Standard
• Anti-Diarrheal, Caseys 4good
• Loperamide hydrochloride (JAN/USP)
• Loperamide.HCl, 1mg/ml in Methanol
• Pharmakon1600-02300241
• 4-(4-Chlorophenyl)-4-hydroxy-N,N-dimethyl-?,?-diphenyl-1-piperidinebutanamide hydrochloride
• Good Sense antidiarrheal
• UNII-77TI35393C
• CCG-39494
• First Aid Direct Anti-Diarrheal
• Loperamide hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Imodium (TN)
• SCHEMBL15048
• Antidiarrheal LOPERAMIDE
• Topcare Loperamide Hydrochloride
• Hydrochloride, Loperamide
• ANTI-DIARRHEAL LOPERAMIDE HCL, 2 mg caplets
• NSC696356
• WELMATE Anti Diarrheal Loperamide HCl Softgels
• SR-01000075507-3
• SR-01000075507-8
• Z1546610490
• L 4762
• C29H33ClN2O2.HCl
• DTXSID00880006
• HB0385
• Loperamide Monohydrochloride
• Difixn
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-, monohydrochloride
• Tox21_500708
• 77TI35393C
• Handy Solutions Anti-Diarrheal
• MLS002222200
• Anti Diarrheal
• 4-(4-(p-Chlorophenyl)-4-hydroxy-1-piperidyl)-N,N-dimethyl-2,2-diphenylbutyramide HCl
• 4-(4-chlorophenyl)-1-[4-(dimethylamino)-4-oxo-3,3-diphenylbutyl]-4-hydroxypiperidin-1-ium chloride
• 4-[4-(4-chlorophenyl)-4-hydroxy-1-piperidinyl]-N,N-dimethyl-2,2-diphenylbutanamide hydrochloride
• Loperamide hydrochloride, VETRANAL(TM), analytical standard
• R-18553 (hydrochloride)
• 4-(p-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-1-piperidinebutyramide monohydrochloride
• LOPERAMIDE HYDROCHLORIDE [USP MONOGRAPH]
• AC-8242
• Pepto Diarrhea Control
• SW196602-3
• Loperamidi hydrochloridum
• AKOS015846351
• LOPERAMIDE HYDROCHLORIDE [WHO-IP]
• 4-(P-CHLOROPHENYL)-4-HYDROXY-N,N-DIMETHYL-.ALPHA.,.ALPHA.-DIPHENYL-1-PIPERIDINEBUTYRAMIDE MONOHYDROCHLORIDE
• MFCD00058581
• 4-(4-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-1-piperidinebutanamide Hydrochloride
• NCGC00261393-01
• CareOne Diarrhea Control
• Opera_ID_1508
• A822272
• 4-(p-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-1-piperidinebutyramide hydrochloride
• LOPERAMIDE HYDROCHLORIDE (EP MONOGRAPH)
• Monohydrochloride, Loperamide
• L0154
• Diamode
• Imotil
• Stomach Relief Anti Diarrheal
• Q27107231
• LOPERAMIDE HYDROCHLORIDE [WHO-DD]
• Topcare Anti Diarrheal
• LOPERAMIDE HYDROCHLORIDE (USP-RS)
• LOPERAMIDE HYDROCHLORIDE [USP-RS]
• s2480
• LOPERAMIDE HYDROCHLORIDE [MART.]
• NCGC00094059-01
• NSC-759568
• AS-13181
• equate diarrhea control
• Kao-Paverin
• IMODIUM MULTI-SYMPTOM RELIEF COMPONENT LOPERAMIDE HYDROCHLORIDE
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide hydrochloride
• Imosec
• SPECTRUM2300241
• W-106729
• Tebloc
• LOPERAMIDE HYDROCHLORIDE [VANDF]
• FT-0627973
• LOPERAMIDEHYDROCHLORIDE
• PGYPOBZJRVSMDS-UHFFFAOYSA-N
• NC00572
• SR-01000075507-1
• Loperamide hydrochloride for system suitability
• Loperamide.HCl, 1mg/ml in Methanol (as free base)
• Loperamide hydrochloride

• MDL： MFCD00058581
• Inchi： 1S/C29H33ClN2O2.ClH/c1-31(2)27(33)29(24-9-5-3-6-10-24,25-11-7-4-8-12-25)19-22-32-20-17-28(34,18-21-32)23-13-15-26(30)16-14-23;/h3-16,34H,17-22H2,1-2H3;1H
• InChI Key： PGYPOBZJRVSMDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(CCC(C(N(C)C)=O)(C2C=CC=CC=2)C2C=CC=CC=2)CC1)O.Cl
• BRN： 1558273

Computed Properties

• Exact Mass: 512.20000
• Monoisotopic Mass: 512.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1905 (rough estimate)
• Melting Point: 223°C(lit.)
• Boiling Point: 647.2 °C at 760 mmHg
• Flash Point: 345.2 °C
• Refractive Index: 1.6100 (estimate)
• PSA: 43.78000
• LogP: 5.82790
• Merck: 5571
• pka: 8.66(at 25℃)
• Solubility: Not determined

Loperamide hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：TM4960000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice (mg/kg): 75 s.c.; 28 i.p.; 105 orally; in rats (mg/kg): 185 orally (Niemegeers)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Other Chemical Reagents

Additional information on Loperamide hydrochloride

Introduction to Loperamide hydrochloride (CAS No. 34552-83-5) in Modern Pharmaceutical Research

Loperamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 34552-83-5, is a well-established synthetic opioid alkaloid used primarily as an antidiarrheal medication. Its molecular formula, C29H33ClN2O2·HCl, reflects its complex structure, which contributes to its potent pharmacological effects. Over the years, this compound has been the subject of extensive research, not only for its therapeutic applications but also for understanding its mechanisms of action and potential pharmacological interactions.

The primary clinical utility of Loperamide hydrochloride lies in its ability to reduce the frequency of bowel movements by slowing down gut motility. This mechanism is achieved through selective binding to opioid receptors (specifically μ-opioid receptors) in the gastrointestinal tract. The selectivity of Loperamide hydrochloride for these receptors minimizes systemic absorption and reduces the likelihood of central nervous system side effects, making it a preferred choice for treating acute and chronic diarrhea in adults and children.

Recent advancements in pharmacology have shed new light on the pharmacokinetic and pharmacodynamic properties of Loperamide hydrochloride. Studies have demonstrated that the compound exhibits high affinity for opioid receptors in the gut while exhibiting low affinity for central nervous system receptors at therapeutic doses. However, emerging research has highlighted cases where excessive dosage or individual variations in metabolism can lead to significant central nervous system effects, including confusion, dizziness, and, in rare cases, severe CNS depression.

The synthesis and structural optimization of Loperamide hydrochloride have been areas of active investigation. Researchers have explored modifications to enhance its efficacy while reducing potential side effects. For instance, studies have focused on derivatives that maintain antidiarrheal properties but with improved selectivity profiles. These efforts align with broader trends in drug development aimed at achieving targeted therapy with minimal systemic impact.

From a regulatory perspective, Loperamide hydrochloride is classified as a Schedule V controlled substance in many jurisdictions due to its potential for misuse and dependence when taken at doses higher than those prescribed for therapeutic purposes. This classification underscores the importance of careful dosing and monitoring when using this medication, particularly in vulnerable populations such as the elderly and individuals with pre-existing cardiovascular conditions.

One of the most significant recent developments in Loperamide hydrochloride research has been the exploration of its potential beyond traditional antidiarrheal applications. Preliminary studies have suggested that Loperamide hydrochloride may exhibit anti-inflammatory properties when administered at specific doses or formulations. This finding has sparked interest in investigating its role in conditions such as inflammatory bowel disease (IBD), although further research is needed to validate these claims and establish safe dosing regimens.

The formulation of Loperamide hydrochloride has also seen innovation to improve patient compliance and efficacy. Extended-release formulations have been developed to provide sustained relief from diarrhea over a longer period, reducing the need for multiple daily doses. Additionally, novel delivery systems such as mucoadhesive polymers are being explored to enhance local action within the gastrointestinal tract while minimizing systemic absorption.

As our understanding of pharmacogenomics evolves, personalized medicine approaches are being increasingly applied to Loperamide hydrochloride therapy. Genetic variations can influence how individuals metabolize this compound, affecting both efficacy and susceptibility to side effects. Pharmacogenetic testing may soon become a standard practice in tailoring Loperamide hydrochloride dosing to individual patients, thereby optimizing therapeutic outcomes.

The environmental impact of pharmaceutical compounds like Loperamide hydrochloride is another growing concern. Research has highlighted the presence of pharmaceutical residues in water systems due to improper disposal practices. Efforts are underway to develop more sustainable methods for drug production and waste management to mitigate this issue while maintaining high standards of patient care.

In conclusion, Loperamide hydrochloride (CAS No. 34552-83-5) remains a cornerstone in the management of diarrhea due to its efficacy and relatively favorable safety profile when used as directed. Ongoing research continues to uncover new applications and refine existing knowledge about this compound, ensuring that it remains a valuable tool in modern medicine while addressing emerging challenges related to safety, sustainability, and personalized treatment strategies.